Cas no 2229533-05-3 (3-(aminomethyl)-5-methyl(propan-2-yl)aminopentanoic acid)

• Product Name: 3-(aminomethyl)-5-methyl(propan-2-yl)aminopentanoic acid
• CAS No: 2229533-05-3
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• CID: 6318463
• PubChem ID: 165708493
• Update Time: 2025-05-21

3-(aminomethyl)-5-methyl(propan-2-yl)aminopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-5-methyl(propan-2-yl)aminopentanoic acid
• EN300-1783356
• 2229533-05-3
• 3-(aminomethyl)-5-[methyl(propan-2-yl)amino]pentanoic acid

• Inchi： 1S/C10H22N2O2/c1-8(2)12(3)5-4-9(7-11)6-10(13)14/h8-9H,4-7,11H2,1-3H3,(H,13,14)
• InChI Key： BEXPJSUAVRAZFD-UHFFFAOYSA-N
• SMILES： OC(CC(CN)CCN(C)C(C)C)=O

Computed Properties

• Exact Mass: 202.168127949g/mol
• Monoisotopic Mass: 202.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 66.6Ų

Additional information on 3-(aminomethyl)-5-methyl(propan-2-yl)aminopentanoic acid

Exploring the Potential of 3-(Aminomethyl)-5-Methyl(propan-2-yl)Aminopentanoic Acid

The compound with CAS No. 2229533-05-3, commonly referred to as 3-(aminomethyl)-5-methyl(propan-2-yl)aminopentanoic acid, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications. This compound is a derivative of pentanoic acid, featuring a substituted amino group at the third carbon and a methyl(propan-2-yl)amino group at the fifth carbon. Its structure endows it with versatile functional groups, making it a promising candidate for various chemical and biological applications.

Recent studies have highlighted the importance of 3-(aminomethyl)-5-methyl(propan-2-yl)aminopentanoic acid in the field of drug discovery. Researchers have explored its potential as a building block for peptide synthesis, where its amino and carboxylic acid functionalities can be utilized to create complex biomolecules. The compound's ability to form stable amide bonds has been particularly advantageous in this context, enabling the construction of bioactive compounds with tailored properties.

In addition to its role in peptide synthesis, 3-(aminomethyl)-5-methyl(propan-2-yl)aminopentanoic acid has shown promise in the development of biodegradable polymers. Its structure allows for the formation of polyamides with enhanced mechanical properties and biocompatibility, making it a valuable material for biomedical applications such as tissue engineering and drug delivery systems. Recent advancements in polymer chemistry have further optimized its performance, paving the way for large-scale industrial applications.

The synthesis of 3-(aminomethyl)-5-methyl(propan-2-yl)aminopentanoic acid involves a multi-step process that combines nucleophilic substitution and condensation reactions. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield, ensuring scalability for commercial production. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.

From a biological standpoint, 3-(aminomethyl)-5-methyl(propan-2-yl)aminopentanoic acid exhibits interesting pharmacokinetic properties. Studies have demonstrated its ability to penetrate cellular membranes efficiently, making it a potential candidate for drug delivery systems targeting intracellular pathogens. Furthermore, its low toxicity profile has been validated in preclinical models, suggesting its safety for therapeutic applications.

Recent breakthroughs in computational chemistry have enabled researchers to predict the binding affinity of 3-(aminomethyl)-5-methyl(propan-2-yl)aminopentanoic acid to various protein targets. These studies have identified potential interactions with enzymes involved in metabolic pathways, opening new avenues for enzyme inhibition and modulation. The compound's versatility in binding different molecular targets underscores its potential as a lead compound in drug discovery programs.

In conclusion, 3-(aminomethyl)-5-methyl(propan-2-yl)aminopentanoic acid represents a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from materials science to pharmacology.